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Introduction
W4275, also known as Compound 42, is a potent and selective inhibitor of the nuclear receptor

binding SET domain protein 2 (NSD2), a histone methyltransferase.[1][2] Dysregulation of

NSD2 is implicated in the progression of various cancers, making it a compelling target for

therapeutic intervention. W4275 has demonstrated oral activity and significant anti-tumor

efficacy in preclinical models, particularly in the RS411 tumor xenograft model, which

represents a B-cell acute lymphoblastic leukemia.[1] These application notes provide a

comprehensive overview of the available data on W4275 and detailed protocols for its use in in

vivo mouse studies.

Mechanism of Action
NSD2 is a histone methyltransferase that specifically catalyzes the mono- and di-methylation of

histone H3 at lysine 36 (H3K36). This epigenetic modification is generally associated with

active gene transcription. In several cancers, the overexpression or mutation of NSD2 leads to

aberrant H3K36 methylation, altered chromatin structure, and the dysregulation of genes

involved in cell proliferation, survival, and DNA repair.
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W4275 acts by competitively binding to the catalytic SET domain of NSD2, thereby inhibiting its

methyltransferase activity. This leads to a reduction in global H3K36me2 levels, which can

result in the reactivation of tumor suppressor genes and the induction of apoptosis in cancer

cells.

Data Presentation
The following table summarizes the available quantitative data for W4275 and a similar

selective NSD2 inhibitor.

Parameter W4275 (Compound 42)
Compound 15 (Similar
Selective NSD2 Inhibitor)

Target NSD2 NSD2

In Vitro IC50 (NSD2) 17 nM[1]
Not specified in provided

results

In Vitro IC50 (RS411 cells) 230 nM[1]
Not specified in provided

results

Animal Model RS411 tumor xenograft model RS4:11 xenograft model

Administration Route
Oral (demonstrated oral

bioavailability)[1]

Not specified in provided

results

Dosage
Not explicitly stated in provided

results
25 and 50 mg/kg

Mouse Strain
Not explicitly stated in provided

results

Not explicitly stated in provided

results

Oral Bioavailability (Mouse) 27.34%[1]
Not specified in provided

results

Signaling Pathway Diagram
The following diagram illustrates the proposed signaling pathway affected by W4275.
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NSD2 Signaling Pathway and Inhibition by W4275
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Experimental Protocols
W4275 Formulation for Oral Gavage
This protocol is adapted from the formulation provided by MedchemExpress and yields a clear

solution of ≥ 6.25 mg/mL.[1]

Materials:

W4275 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Prepare Stock Solution: Prepare a 62.5 mg/mL stock solution of W4275 in DMSO. Ensure

the powder is completely dissolved.

Working Solution Preparation (for a 1 mL final volume): a. In a sterile microcentrifuge tube,

add 400 µL of PEG300. b. Add 100 µL of the 62.5 mg/mL W4275 stock solution to the

PEG300. c. Mix thoroughly by vortexing until the solution is clear. d. Add 50 µL of Tween-80

and mix thoroughly. e. Add 450 µL of saline to bring the final volume to 1 mL. f. Vortex the

final solution until it is homogeneous and clear.

Administration: The working solution should be prepared fresh on the day of use. Administer

the solution to mice via oral gavage. The volume to be administered will depend on the

weight of the mouse and the desired dosage.
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In Vivo Efficacy Study in an RS411 Xenograft Model
This protocol provides a general framework for an efficacy study. The specific dosage for

W4275 has not been publicly disclosed; therefore, a dose-finding study is recommended.

Based on a similar selective NSD2 inhibitor, starting doses of 25 and 50 mg/kg can be

considered.

Animal Model:

Female immunodeficient mice (e.g., NOD/SCID or NSG), 6-8 weeks old.

Tumor Cell Implantation:

Culture RS411 cells under appropriate conditions.

Harvest and resuspend the cells in a suitable medium (e.g., PBS or Matrigel).

Subcutaneously inject 5-10 x 10^6 RS411 cells into the flank of each mouse.

Study Design:

Monitor tumor growth regularly using calipers.

When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment

and control groups (n=8-10 mice per group).

Group 1: Vehicle control (formulation without W4275)

Group 2: W4275 (e.g., 25 mg/kg)

Group 3: W4275 (e.g., 50 mg/kg)

Administer W4275 or vehicle daily via oral gavage.

Measure tumor volume and body weight 2-3 times per week.

Continue treatment for a predetermined period (e.g., 21-28 days) or until tumors in the

control group reach a specified size.
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At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

pharmacodynamics, histology).

Data Analysis:

Calculate tumor growth inhibition (TGI) for each treatment group compared to the vehicle

control.

Analyze statistical significance using appropriate methods (e.g., ANOVA, t-test).

Monitor for any signs of toxicity, such as weight loss or changes in behavior.

Experimental Workflow Diagram
The following diagram outlines the key steps in a typical in vivo mouse study with W4275.
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Experimental Workflow for W4275 In Vivo Studies

Toxicity
While the provided search results indicate that W4275 has "good safety" in the RS411 tumor

xenograft model, detailed toxicology studies are not publicly available.[2] As with any

experimental compound, it is crucial to monitor for signs of toxicity, including but not limited to:

Body weight loss

Changes in physical appearance (e.g., ruffled fur, hunched posture)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15585130/docs?utm_src=pdf-body#application-notes-and-protocols-for-w4275-in-vivo-mouse-studies
https://www.benchchem.com/product/b15585130/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-w4275-in-vivo-mouse-studies
https://www.benchchem.com/product/b15585130/docs?utm_src=pdf-body#application-notes-and-protocols-for-w4275-in-vivo-mouse-studies
https://www.benchchem.com/product/b15585130/docs?utm_src=pdf-body#application-notes-and-protocols-for-w4275-in-vivo-mouse-studies
https://www.semanticscholar.org/paper/Discovery-of-a-Potent-and-Selective-Targeted-NSD2-Hanley-Nie/84459064efee1e6acf9a4d62b57e220a308bf3c3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Changes in behavior (e.g., lethargy, reduced food and water intake)

If significant toxicity is observed, dose reduction or cessation of treatment may be necessary.

Conclusion
W4275 is a promising selective NSD2 inhibitor with demonstrated in vivo anti-tumor activity.

The protocols and information provided herein offer a foundation for researchers to design and

execute robust preclinical studies to further evaluate the therapeutic potential of this

compound. It is imperative to perform dose-finding and toxicity studies to establish the optimal

and safe therapeutic window for W4275 in specific mouse models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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